molecular formula C9H3BrCl3N B598716 3-Bromo-4,6,7-trichloroquinoline CAS No. 1204811-02-8

3-Bromo-4,6,7-trichloroquinoline

Cat. No.: B598716
CAS No.: 1204811-02-8
M. Wt: 311.384
InChI Key: ZSQHOOFOPAMIKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-4,6,7-trichloroquinoline is a halogenated quinoline derivative characterized by a bromine atom at the 3-position and chlorine atoms at the 4-, 6-, and 7-positions of the quinoline scaffold.

Quinoline derivatives are widely studied for their pharmacological and material science applications due to their aromatic heterocyclic structure. Halogen substitutions enhance electrophilic reactivity, influence lipophilicity, and modulate interactions with biological targets or synthetic reagents . The synthesis of such compounds often involves halogenation reactions, reductions (e.g., nitro to amino group conversions as in ), or nucleophilic substitutions .

Properties

CAS No.

1204811-02-8

Molecular Formula

C9H3BrCl3N

Molecular Weight

311.384

IUPAC Name

3-bromo-4,6,7-trichloroquinoline

InChI

InChI=1S/C9H3BrCl3N/c10-5-3-14-8-2-7(12)6(11)1-4(8)9(5)13/h1-3H

InChI Key

ZSQHOOFOPAMIKM-UHFFFAOYSA-N

SMILES

C1=C2C(=CC(=C1Cl)Cl)N=CC(=C2Cl)Br

Synonyms

3-Bromo-4,6,7-trichloroquinoline

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 3-Bromo-4,6,7-trichloroquinoline with structurally related halogenated quinolines, focusing on substituent positions, molecular properties, and applications.

Compound Substituents Molecular Weight (g/mol) Key Properties/Applications Evidence Source
3-Bromo-4,6,7-trichloroquinoline Br (3), Cl (4,6,7) ~315.5 (estimated) High halogen density; potential use in medicinal chemistry or catalysis. Inferred
3-Bromo-4-chloro-6-fluoroquinoline Br (3), Cl (4), F (6) 260.49 Enhanced polarity due to fluorine; used in fluorinated drug candidates.
4-Bromo-3-chloroquinoline Br (4), Cl (3) 242.5 Simpler substitution pattern; intermediate in cross-coupling reactions.
3-Bromo-8-chloro-6-nitroquinoline Br (3), Cl (8), NO₂ (6) 287.49 Nitro group increases reactivity; precursor for aminoquinoline synthesis.
3-Bromo-4,5,7-trichloroquinoline Br (3), Cl (4,5,7) ~315.5 Similar to target compound but with Cl at 5 instead of 6; steric effects differ.

Key Findings:

Substituent Position Effects: Chlorine at the 6-position (vs. 5 in 3-Bromo-4,5,7-trichloroquinoline) may alter steric hindrance and electronic distribution, affecting binding to biological targets or reaction pathways . Fluorine at the 6-position (3-Bromo-4-chloro-6-fluoroquinoline) introduces polarity, improving solubility in polar solvents compared to chlorine analogs .

Functional Group Influence: Nitro groups (e.g., 3-Bromo-8-chloro-6-nitroquinoline) are strongly electron-withdrawing, making such compounds reactive intermediates for further reductions or substitutions . Bromine at the 3-position (common across analogs) enhances electrophilicity, facilitating Suzuki-Miyaura or Ullmann coupling reactions .

Molecular Weight and Lipophilicity :

  • Increasing halogen count (e.g., trichloro vs. dichloro derivatives) elevates molecular weight and lipophilicity, which may improve membrane permeability but reduce aqueous solubility .

Synthetic Utility: 4-Bromo-3-chloroquinoline serves as a versatile intermediate for synthesizing complex heterocycles via cross-coupling, whereas nitro-substituted analogs (e.g., ) are precursors for amine-functionalized derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.